molecular formula C15H24O2 B8342216 5-p-t-Butylphenoxy-1-pentanol

5-p-t-Butylphenoxy-1-pentanol

Cat. No.: B8342216
M. Wt: 236.35 g/mol
InChI Key: PAGUWKONJTUNNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-p-t-Butylphenoxy-1-pentanol is a useful research compound. Its molecular formula is C15H24O2 and its molecular weight is 236.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H24O2

Molecular Weight

236.35 g/mol

IUPAC Name

5-(4-tert-butylphenoxy)pentan-1-ol

InChI

InChI=1S/C15H24O2/c1-15(2,3)13-7-9-14(10-8-13)17-12-6-4-5-11-16/h7-10,16H,4-6,11-12H2,1-3H3

InChI Key

PAGUWKONJTUNNT-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)OCCCCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 5-(p-tert-butylphenoxy)-1-pentene (10.5 g) was treated with 115 ml 0.5M 9-borabicyclononane in tetrahydrofuran and the reaction mixture was stirred at reflux for one hour. The solution was cooled to room temperature and treated with 25 ml 3N sodium hydroxide, then 10 ml 30% hydrogen peroxide. After the bubbling ceased the reaction mixture was partitioned between 150 ml ether-150 ml water. The ether layer was removed, dried (MgSO4), and evaporated to a yellow oil which was chromatographed through 300 g, 90 to 200 mesh silica gel (2% MeOH/CH2Cl2 eluent) yielding a yellow oil which was vacuum distiled (126° C./0.75 mm) to a clear, colorless oil, 5-p-t-butylphenoxy-1-pentanol, 1.7 g.
Quantity
10.5 g
Type
reactant
Reaction Step One
Quantity
115 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
reactant
Reaction Step Three

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